![molecular formula C8H5Br2FO2 B1410878 2,4-Dibromo-3-fluorophenylacetic acid CAS No. 1803785-16-1](/img/structure/B1410878.png)
2,4-Dibromo-3-fluorophenylacetic acid
Overview
Description
2,4-Dibromo-3-fluorophenylacetic acid (DBFPA) is a fluorinated phenylacetic acid derivative that is used in a variety of scientific research applications. DBFPA has been studied for its potential as a therapeutic agent, as well as its biochemical and physiological effects.
Scientific Research Applications
2,4-Dibromo-3-fluorophenylacetic acid is used in a variety of scientific research applications. It has been studied for its potential as an anti-inflammatory agent, as well as its potential to inhibit the growth of cancer cells. In addition, it has been studied for its potential to inhibit the growth of bacteria, fungi, and viruses.
Mechanism of Action
2,4-Dibromo-3-fluorophenylacetic acid has been found to inhibit the activity of enzymes involved in the synthesis of inflammatory mediators. It has also been found to inhibit the activity of enzymes involved in the synthesis of cancer cell growth factors. In addition, it has been found to inhibit the activity of enzymes involved in the synthesis of bacterial, fungal, and viral enzymes.
Biochemical and Physiological Effects
2,4-Dibromo-3-fluorophenylacetic acid has been found to have anti-inflammatory and anti-cancer effects. In addition, it has been found to inhibit the growth of bacteria, fungi, and viruses. It has also been found to have antioxidant and anti-apoptotic effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 2,4-Dibromo-3-fluorophenylacetic acid in laboratory experiments is its ability to inhibit the activity of enzymes involved in the synthesis of inflammatory mediators, cancer cell growth factors, and bacterial, fungal, and viral enzymes. However, it should be noted that 2,4-Dibromo-3-fluorophenylacetic acid is a highly toxic compound and should be handled with caution.
Future Directions
In the future, 2,4-Dibromo-3-fluorophenylacetic acid could be studied for its potential as an anti-inflammatory and anti-cancer agent. In addition, further research could be conducted to investigate its potential to inhibit the growth of bacteria, fungi, and viruses. Further research could also be conducted to investigate the biochemical and physiological effects of 2,4-Dibromo-3-fluorophenylacetic acid. Finally, further research could be conducted to investigate the advantages and limitations of using 2,4-Dibromo-3-fluorophenylacetic acid in laboratory experiments.
properties
IUPAC Name |
2-(2,4-dibromo-3-fluorophenyl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Br2FO2/c9-5-2-1-4(3-6(12)13)7(10)8(5)11/h1-2H,3H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSOLUXGZGFNVLC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1CC(=O)O)Br)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Br2FO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.93 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Dibromo-3-fluorophenylacetic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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